Cas no 1270400-68-4 (4-(azetidin-2-yl)-2,5-dichloropyridine)

• Product Name: 4-(azetidin-2-yl)-2,5-dichloropyridine
• CAS No: 1270400-68-4
• MF: C₈H₈Cl₂N₂
• MW: 203.068519592285
• CID: 5948602
• PubChem ID: 129942561
• Update Time: 2025-06-15

4-(azetidin-2-yl)-2,5-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-2-yl)-2,5-dichloropyridine
• 1270400-68-4
• EN300-1984122

• Inchi： 1S/C8H8Cl2N2/c9-6-4-12-8(10)3-5(6)7-1-2-11-7/h3-4,7,11H,1-2H2
• InChI Key： RMRHAFKJUYBWCO-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1C1CCN1)Cl

Computed Properties

• Exact Mass: 202.0064537g/mol
• Monoisotopic Mass: 202.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.9Ų

Additional information on 4-(azetidin-2-yl)-2,5-dichloropyridine

Introduction to 4-(azetidin-2-yl)-2,5-dichloropyridine (CAS No. 1270400-68-4)

4-(azetidin-2-yl)-2,5-dichloropyridine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic compound, identified by the chemical identifier CAS No. 1270400-68-4, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both azetidine and dichloropyridine moieties in its molecular structure imparts distinct reactivity and binding properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The compound’s structure consists of a pyridine core substituted with two chlorine atoms at the 2- and 5-positions, linked to an azetidine ring. This configuration allows for versatile chemical transformations, including nucleophilic substitutions and metal-catalyzed cross-coupling reactions, which are pivotal in modern medicinal chemistry. The azetidine ring, a five-membered saturated heterocycle, introduces steric and electronic influences that can modulate the pharmacokinetic and pharmacodynamic properties of derivatives.

Recent advancements in the field of drug discovery have highlighted the importance of 4-(azetidin-2-yl)-2,5-dichloropyridine as a building block for novel therapeutic agents. Its scaffold has been explored in the design of compounds targeting various diseases, including cancer, infectious diseases, and neurological disorders. The dichloropyridine moiety enhances lipophilicity and binding affinity to biological targets, while the azetidine ring provides a rigid framework that can be further functionalized to optimize drug-like properties.

In particular, studies have demonstrated the utility of this compound in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in signal transduction pathways, making them attractive targets for therapeutic intervention. By incorporating 4-(azetidin-2-yl)-2,5-dichloropyridine into kinase inhibitor molecules, researchers have been able to develop compounds with improved selectivity and efficacy. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are implicated in several cancers.

The synthesis of 4-(azetidin-2-yl)-2,5-dichloropyridine involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the chlorination of a pyridine precursor followed by nucleophilic substitution with an azetidine derivative. Advanced synthetic methodologies, such as transition-metal-catalyzed coupling reactions and flow chemistry techniques, have been employed to enhance yield and purity. These innovations underscore the compound’s significance in industrial-scale pharmaceutical production.

From a computational chemistry perspective, 4-(azetidin-2-yl)-2,5-dichloropyridine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have revealed key binding interactions between the chlorine atoms and hydrophobic pockets in proteins, as well as hydrogen bonding opportunities involving the nitrogen atoms of the azetidine ring. These insights have guided the rational design of more potent and selective drug candidates.

The compound’s potential extends beyond oncology; it has also been investigated for its antimicrobial properties. Resistance to conventional antibiotics poses a significant global health challenge, prompting research into novel antimicrobial agents. Derivatives of 4-(azetidin-2-yl)-2,5-dichloropyridine have demonstrated activity against Gram-positive and Gram-negative bacteria by interfering with essential bacterial processes such as DNA replication and cell wall synthesis. This broad-spectrum activity makes it a promising candidate for further development.

Regulatory considerations are also critical when evaluating 4-(azetidin-2-yl)-2,5-dichloropyridine for pharmaceutical use. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic routes are reproducible and scalable under controlled conditions. Additionally, preclinical safety studies are conducted to assess potential toxicity profiles before human trials commence. These rigorous standards reflect the compound’s importance in advancing therapeutic strategies.

The future direction of research on 4-(azetidin-2-yl)-2,5-dichloropyridine is likely to focus on expanding its applications through innovative synthetic approaches and interdisciplinary collaborations. Integration with artificial intelligence (AI) tools for drug discovery is expected to accelerate the identification of novel derivatives with enhanced pharmacological properties. Furthermore, exploration of its role in precision medicine may uncover personalized treatment options tailored to individual patient needs.

In conclusion,4-(azetidin-2-yl)-2,5-dichloropyridine (CAS No. 1270400-68-4) represents a compelling example of how structural complexity can be leveraged to develop next-generation therapeutics. Its unique combination of reactivity and biological relevance positions it as a cornerstone molecule in pharmaceutical research. As scientific understanding evolves and new technologies emerge,this compound will undoubtedly continue to inspire breakthroughs across multiple disciplines.